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Compound of Interest

Compound Name: MCPP methyl ester-d3

Cat. No.: B12419445 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the commercial availability,

technical specifications, and analytical applications of MCPP methyl ester-d3. This deuterated

analog serves as a crucial internal standard for the precise quantification of the herbicide

Mecoprop (MCPP) and its methyl ester derivative in various matrices. Its use is essential for

researchers in environmental monitoring, food safety, and toxicology to achieve accurate and

reproducible results in mass spectrometry-based analyses.

Commercial Availability and Suppliers
MCPP methyl ester-d3 and its parent compound, Mecoprop-d3, are available from several

reputable suppliers of analytical standards. These compounds are typically offered in various

formats, including neat (solid) form and as certified solutions in organic solvents. When

selecting a supplier, researchers should consider the availability of a Certificate of Analysis

(CoA) and the supplier's accreditation (e.g., ISO 17034) to ensure the quality and traceability of

the standard.

Below is a summary of prominent commercial suppliers and their offerings.
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Supplier Product Name
Catalog Number
(Example)

Available Formats

LGC Standards

Mecoprop-methyl

ester D3 (phenyl D3)

100 µg/mL in Acetone

DRE-XA14835100AC Solution

Mecoprop-d3 TRC-M203052
Neat Solid (mg

quantities)

MedChemExpress
MCPP methyl ester-

d3
HY-144193S Solid

Santa Cruz

Biotechnology
Mecoprop-d3 sc-212423 Solid

Note: Availability and catalog numbers are subject to change. Please consult the supplier's

website for the most current information.

Technical and Chemical Data
Accurate quantification relies on well-characterized internal standards. The tables below

summarize the key chemical and physical properties of MCPP methyl ester-d3 and the closely

related Mecoprop-d3.

MCPP Methyl Ester-d3
Property Value Source

Molecular Formula C₁₁H₁₀D₃ClO₃ MedChemExpress

Molecular Weight 231.69 g/mol MedChemExpress[1][2]

CAS Number
Not explicitly listed for the

methyl ester-d3
-

Typical Format Solid MedChemExpress

Common Application
Internal standard for GC-MS or

LC-MS analysis.
MedChemExpress
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Mecoprop-d3 (MCPP-d3 Acid Form)
Property Value Source

Molecular Formula C₁₀H₈D₃ClO₃ Santa Cruz Biotechnology

Molecular Weight 217.66 g/mol Santa Cruz Biotechnology

Accurate Mass 217.0585 LGC Standards

CAS Number 352431-15-3
Santa Cruz Biotechnology,

LGC Standards

IUPAC Name
2-(4-chloro-2,3,5-trideuterio-6-

methylphenoxy)propanoic acid
LGC Standards

Typical Formats
Neat Solid (Exact weight

packaging available)
LGC Standards

Storage Temperature +4°C LGC Standards

Certifications

Products available under

ISO/IEC 17025 and ISO 17034

accreditation.

LGC Standards

Principles of Use as an Internal Standard
An internal standard (IS) is a compound with similar physicochemical properties to the analyte

of interest, which is added in a known quantity to every sample, calibrant, and quality control.

The use of a stable isotope-labeled standard like MCPP methyl ester-d3 is the gold standard

in quantitative mass spectrometry for several reasons:

Compensates for Matrix Effects: It co-elutes chromatographically with the unlabeled analyte,

experiencing the same ionization suppression or enhancement in the mass spectrometer

source.

Corrects for Procedural Errors: It accounts for analyte loss during sample preparation,

extraction, and injection.

Improves Accuracy and Precision: By using the ratio of the analyte peak area to the IS peak

area for quantification, variability is significantly reduced, leading to more reliable data.
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Representative Experimental Protocol: Analysis of
MCPP in Water
This section outlines a generalized methodology for the determination of MCPP in water

samples using a deuterated internal standard, derivatization to the methyl ester, and

subsequent GC-MS analysis. This protocol is a synthesis of standard methods for herbicide

analysis.

Materials and Reagents
MCPP methyl ester-d3 or Mecoprop-d3

MCPP analytical standard

Methanol (HPLC grade)

Diethyl ether

Hexane

Sodium sulfate (anhydrous)

Hydrochloric acid (HCl)

Derivatization agent (e.g., Diazomethane or Trimethylsilyldiazomethane)

Deionized water

Sample Preparation and Extraction
Sample Collection: Collect water samples in clean glass containers.

Acidification: Acidify 100 mL of the water sample to a pH of <2 with concentrated HCl.

Internal Standard Spiking: Add a known amount of MCPP methyl ester-d3 (or Mecoprop-d3

if derivatizing in situ) solution in methanol to the sample.

Liquid-Liquid Extraction (LLE):
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Transfer the sample to a separatory funnel.

Extract the sample three times with 30 mL portions of diethyl ether.

Combine the organic extracts.

Drying: Dry the combined extract by passing it through a funnel containing anhydrous

sodium sulfate.

Concentration: Evaporate the solvent to a volume of approximately 1 mL under a gentle

stream of nitrogen.

Derivatization (Methylation)
Objective: To convert the MCPP acid (and Mecoprop-d3 if used) to its more volatile methyl

ester for GC analysis. This step is crucial for achieving good chromatographic peak shape.

Procedure: Add the methylation agent (e.g., diazomethane solution) dropwise to the

concentrated extract until a faint yellow color persists. Allow the reaction to proceed for 10

minutes.

Solvent Exchange: Carefully evaporate the derivatization solvent and exchange it with

hexane to a final volume of 1 mL.

GC-MS Analysis
Gas Chromatograph (GC) Conditions:

Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID x 0.25 µm film thickness

Injector: Splitless, 250°C

Oven Program: 60°C (hold 1 min), ramp to 250°C at 10°C/min, hold 5 min

Carrier Gas: Helium

Mass Spectrometer (MS) Conditions:

Ionization: Electron Ionization (EI), 70 eV
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Mode: Selected Ion Monitoring (SIM)

Ions to Monitor (Example):

MCPP Methyl Ester: m/z (e.g., specific fragments)

MCPP Methyl Ester-d3: m/z (corresponding fragments with +3 Da shift)

Quantification
Generate a calibration curve by plotting the peak area ratio (MCPP methyl ester / MCPP
methyl ester-d3) against the concentration of the MCPP standards.

Calculate the concentration of MCPP in the samples using the regression equation from the

calibration curve.

Visualized Workflows
The following diagrams illustrate the key processes involved in using MCPP methyl ester-d3
as an internal standard.

Sample Preparation Instrumental Analysis Data Processing

1. Water Sample
(e.g., 100 mL)

2. Spike with
MCPP-d3 IS

3. Liquid-Liquid
Extraction

4. Derivatize
(Methylation)

5. Final Extract
in Hexane

6. GC-MS Analysis
(SIM Mode)

7. Peak Integration
(Analyte & IS)

8. Calculate
Area Ratio

9. Quantify using
Calibration Curve

Click to download full resolution via product page

Analytical workflow for MCPP quantification.
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Sample Preparation & Analysis

Instrument Response
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Ratio = Signal_Analyte / Signal_IS
(Variability is Cancelled Out)

Accurate Quantification
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Logic of internal standard correction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide to MCPP Methyl Ester-d3 for Analytical
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419445#commercial-suppliers-and-availability-of-
mcpp-methyl-ester-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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